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Compound of Interest

Compound Name: Cbz-NH-PEG4-C2-acid

Cat. No.: B606519 Get Quote

In-Depth Technical Guide: Cbz-NH-PEG4-C2-acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

applications of Cbz-NH-PEG4-C2-acid, a key building block in modern drug discovery,

particularly in the development of Proteolysis Targeting Chimeras (PROTACs).

Core Molecular Data
Cbz-NH-PEG4-C2-acid is a heterobifunctional linker molecule. The table below summarizes its

key quantitative data.

Property Value Reference

Molecular Weight 399.44 g/mol [1][2][3][4]

Chemical Formula C₁₉H₂₉NO₈ [1][2][3][4]

CAS Number 756526-00-8 [1][2][3][4]

Appearance Colorless to light yellow liquid [1][2]

Density Approximately 1.188 g/cm³ [1][2]

Role in PROTAC Drug Development
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Cbz-NH-PEG4-C2-acid is frequently utilized as a PEG-based linker in the synthesis of

PROTACs.[1][5][6] PROTACs are novel therapeutic agents that co-opt the cell's natural protein

disposal system to eliminate disease-causing proteins.[1][7][8] They typically consist of three

components: a ligand that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase,

and a linker that connects these two ligands.[1][7][8]

The Cbz-NH-PEG4-C2-acid molecule provides the flexible polyethylene glycol (PEG) chain

that serves as this linker. The carboxybenzyl (Cbz) protecting group on the amine allows for

controlled, sequential chemical reactions during the synthesis of the final PROTAC molecule.

Conceptual Workflow of PROTAC Synthesis
The following diagram illustrates the general workflow for synthesizing a PROTAC molecule

where a linker like Cbz-NH-PEG4-C2-acid would be utilized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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